Cas no 1805385-11-8 (4-Cyano-5-(difluoromethyl)-3-methoxypyridine-2-acetic acid)

• Product Name: 4-Cyano-5-(difluoromethyl)-3-methoxypyridine-2-acetic acid
• CAS No: 1805385-11-8
• MF: C₁₀H₈F₂N₂O₃
• MW: 242.178929328918
• CID: 4877975
• Update Time: 2025-09-28

4-Cyano-5-(difluoromethyl)-3-methoxypyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-5-(difluoromethyl)-3-methoxypyridine-2-acetic acid

• Inchi： 1S/C10H8F2N2O3/c1-17-9-5(3-13)6(10(11)12)4-14-7(9)2-8(15)16/h4,10H,2H2,1H3,(H,15,16)
• InChI Key： IRPNAOCXWAUYSU-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(CC(=O)O)C(=C1C#N)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 329
• XLogP3: 0.7
• Topological Polar Surface Area: 83.2

Additional information on 4-Cyano-5-(difluoromethyl)-3-methoxypyridine-2-acetic acid

Introduction to 4-Cyano-5-(difluoromethyl)-3-methoxypyridine-2-acetic Acid (CAS No. 1805385-11-8)

4-Cyano-5-(difluoromethyl)-3-methoxypyridine-2-acetic acid, identified by its CAS number 1805385-11-8, is a significant compound in the realm of pharmaceutical chemistry and drug development. This compound belongs to the pyridine family, which is renowned for its diverse biological activities and utility in medicinal chemistry. The structural features of this molecule, particularly the presence of a cyano group, a difluoromethyl group, and a methoxy group, contribute to its unique chemical properties and potential applications in synthetic chemistry and pharmacology.

The naming convention of this compound provides valuable insights into its chemical structure. The term "pyridine" indicates the core heterocyclic ring system, while the substituents "4-cyano," "5-(difluoromethyl)," and "3-methoxy" specify the positions and types of functional groups attached to the pyridine ring. The cyano group (-CN) at the 4-position introduces a polarized carbon-nitrogen triple bond, which can participate in hydrogen bonding and influence the compound's solubility and reactivity. The difluoromethyl group (-CF₂) at the 5-position introduces electron-withdrawing effects through the fluorine atoms, enhancing the compound's metabolic stability and lipophilicity. The methoxy group (-OCH₃) at the 3-position adds another layer of functionality, potentially affecting the compound's electronic properties and interactions with biological targets.

In recent years, there has been growing interest in pyridine derivatives due to their broad spectrum of biological activities. These compounds have been explored for their potential in treating various diseases, including cancer, inflammation, and infectious diseases. The unique structural features of 4-cyano-5-(difluoromethyl)-3-methoxypyridine-2-acetic acid make it a promising candidate for further investigation in drug discovery. Specifically, the combination of electron-withdrawing and electron-donating groups on the pyridine ring can modulate the compound's binding affinity to biological targets, making it a versatile scaffold for developing novel therapeutic agents.

One of the most compelling aspects of this compound is its potential role in kinase inhibition. Kinases are enzymes that play crucial roles in cell signaling pathways and are often implicated in various diseases, particularly cancer. Pyridine derivatives have been widely used as kinase inhibitors due to their ability to interact with the ATP-binding site of these enzymes. The presence of multiple functional groups in 4-cyano-5-(difluoromethyl)-3-methoxypyridine-2-acetic acid suggests that it may exhibit inhibitory activity against specific kinases. For instance, the cyano group could form hydrogen bonds with amino acid residues in the kinase active site, while the difluoromethyl group could stack with aromatic residues, enhancing binding interactions.

Recent studies have highlighted the importance of fluorinated compounds in drug development due to their improved pharmacokinetic properties. The difluoromethyl group in this compound is particularly noteworthy, as it has been shown to enhance metabolic stability and reduce susceptibility to degradation by enzymes such as cytochrome P450. This feature makes 4-cyano-5-(difluoromethyl)-3-methoxypyridine-2-acetic acid a valuable building block for designing drugs with longer half-lives and improved bioavailability.

Another area of interest is the potential application of this compound in antiviral therapy. Viruses rely on host cellular machinery for replication, and inhibiting viral enzymes or replication processes can be an effective strategy for antiviral drugs. Pyridine derivatives have been explored as inhibitors of viral proteases and polymerases. The structural features of 4-cyano-5-(difluoromethyl)-3-methoxypyridine-2-acetic acid may allow it to interact with viral proteins or enzymes, disrupting viral replication cycles. Further research is needed to elucidate its mechanism of action against viral pathogens.

The synthesis of 4-cyano-5-(difluoromethyl)-3-methoxypyridine-2-acetic acid also presents interesting challenges and opportunities for synthetic chemists. The presence of multiple functional groups requires careful consideration of reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as cross-coupling reactions, nucleophilic substitutions, and metal-catalyzed transformations can be employed to construct the desired molecular framework efficiently. Optimizing these synthetic routes is crucial for producing sufficient quantities of this compound for preclinical studies and beyond.

In conclusion, 4-Cyano-5-(difluoromethyl)-3-methoxypyridine-2-acetic acid (CAS No. 1805385-11-8) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it a promising candidate for further exploration in various therapeutic areas, including kinase inhibition and antiviral therapy. As research continues to uncover new applications for pyridine derivatives, compounds like this one will play an increasingly important role in shaping the future of medicine.